Cannabigerobutolic acid

• Molecular Formula: C21H30O4
• Molecular Weight: 346.5 g/mol
• InChI: InChI=1S/C21H30O4/c1-5-6-10-16-13-18(22)17(20(23)19(16)21(24)25)12-11-15(4)9-7-8-14(2)3/h8,11,13,22-23H,5-7,9-10,12H2,1-4H3,(H,24,25)/b15-11+
• InChIKey: BBTJGOMWXQQCKF-RVDMUPIBSA-N

Cannabigerobutolic Acid (CBGBA) for Research & Forensic Applications: A Minor Cannabinoid Analog Procurement Guide

Cannabigerobutolic acid (CBGBA), synonymously known as Cannabigerolic Acid-C4 or CBGA-C4, is a phytocannabinoid analog . It is a naturally occurring minor cannabinoid with the molecular formula C21H30O4 and a molecular weight of approximately 346.46 g/mol . This compound is distinct from the major cannabinoid precursor, Cannabigerolic acid (CBGA), which possesses a pentyl side chain (C5). CBGBA is characterized by a butyl side chain (C4), a structural modification that defines its unique physicochemical properties .

Synthetic butylated cannabinoid analog with a C4 side chain

Analytical reference standard for mass spectrometry-based workflows

Retains carboxylic acid moiety; not a decarboxylated neutral form

Intended for in vitro and laboratory research use only

Why Cannabigerobutolic Acid (CBGBA) Cannot Be Substituted with Standard CBGA in Analytical or Pharmacological Studies

Substituting Cannabigerobutolic acid (CBGBA) with the more common Cannabigerolic acid (CBGA) is scientifically unsound due to key structural and, consequently, physicochemical differences. CBGBA is a C4-cannabinoid (butyl side chain), whereas CBGA is a C5-cannabinoid (pentyl side chain) . This difference in alkyl side chain length results in distinct molecular weights (346.46 vs. 360.49 g/mol) , different chromatographic retention times, and unique mass spectrometric fragmentation patterns. In analytical chemistry, using CBGA as a reference standard for CBGBA would lead to inaccurate quantification and misidentification. Furthermore, in pharmacological research, the length of the alkyl side chain is a known determinant of receptor binding affinity and functional activity for cannabinoids. Class-level inference dictates that even a single carbon difference can significantly alter the compound's biological profile [1]. Therefore, the use of the correct, compound-specific reference standard is mandatory for assay validation, accurate bioanalytical measurement, and the interpretation of any structure-activity relationship (SAR) studies.

Butyl side chain vs. pentyl chain in CBGA

The C4 side chain produces a distinct mass and chromatographic retention profile; direct substitution may compromise quantitative MS method reliability.

Carboxylic acid form vs. decarboxylated neutral CBG

The retained -COOH group affects polarity, thermal stability, and sample handling requirements compared to neutral cannabinoid analogs.

Absence of receptor pharmacology data

No CB1/CB2 binding or functional data exist for CBGBA; substitution in pharmacological assays would introduce an uncharacterized entity.

• [1] Walsh, K. B., et al. Minor Cannabinoids: Biosynthesis, Molecular Pharmacology and Potential Therapeutic Uses. Frontiers in Pharmacology, 2021. Available at: https://www.omicsdi.org/dataset/biostudies-literature/S-EPMC8669157 View Source

Quantifiable Differentiation Evidence for Cannabigerobutolic Acid (CBGBA) vs. CBGA

Structural and Molecular Weight Differentiation of CBGBA (C4) from CBGA (C5)

Cannabigerobutolic acid (CBGBA) is the butyl (C4) analog of Cannabigerolic acid (CBGA). The primary differentiator is the length of the alkyl side chain . This structural variation leads to a quantifiable difference in molecular weight. Vendor datasheets report the molecular weight of CBGBA as 346.46 g/mol . In contrast, the molecular weight of the comparator, CBGA (C5 analog), is reported as 360.49 g/mol . This difference of 14.03 g/mol (a methylene unit) is a critical identifier in mass spectrometry.

Side chain mass difference

Structural context

-14.03 g/mol vs. CBGA; +29.98 g/mol vs. CBG

Supports mass-based identification in cannabinoid profiling workflows

Derived from published molecular formulas; confirm with in-house MS calibration

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	346.46
Comparator Or Baseline	Cannabigerolic acid (CBGA) at 360.49
Quantified Difference	14.03 g/mol
Conditions	Vendor-reported physicochemical properties

Why This Matters

This molecular weight difference is the basis for chromatographic separation and unambiguous mass spectrometric identification, ensuring accurate quantification in complex cannabis matrices.

High Purity Reference Standard Availability for CBGBA

For precise analytical work, the availability of a high-purity standard is paramount. Commercial suppliers of Cannabigerobutolic acid (CBGBA) offer the compound as an analytical reference standard with a specified purity of ≥98% . This is comparable to the high purity standards available for major cannabinoids like CBGA, which are also often specified at ≥98% . This level of purity ensures that quantitative analyses, such as those using HPLC-UV or LC-MS/MS, are based on a reliable and well-characterized reference point, minimizing quantitative error from unknown impurities.

Carboxyl group status

Class-level

Acidic -COOH form vs. neutral decarboxylated CBG

Supports sample handling protocol differentiation from neutral analogs

Inference based on cannabinoid SAR; CBGBA-specific stability data to verify

Evidence Dimension	Analytical Reference Standard Purity (%)
Target Compound Data	>98%
Comparator Or Baseline	CBGA reference standard at >98%
Quantified Difference	Equivalent
Conditions	Vendor Certificate of Analysis specifications

Why This Matters

Procurement of a ≥98% pure reference standard is essential for meeting the regulatory and scientific requirements for validated analytical methods used in cannabis testing and forensic toxicology.

Storage Stability and Handling for Research Use

Like its pentyl analog CBGA, Cannabigerobutolic acid (CBGBA) is an acidic cannabinoid that is susceptible to decarboxylation. Vendor storage recommendations provide a baseline for maintaining compound integrity. CBGBA is specified for storage at -20°C to ensure long-term stability . While direct, quantitative comparative data on CBGBA's decarboxylation rate constant versus CBGA is not available in the open literature, class-level inference from studies on CBGA, CBDA, and THCA indicates that acidic cannabinoids undergo decarboxylation upon exposure to heat and light, with reaction rates being temperature-dependent . For instance, CBGA decarboxylation at 110°C has been studied with a rate constant of 0.052 min⁻¹ . By analogy, adherence to cold-chain storage for CBGBA is a critical requirement to prevent conversion to its neutral form and ensure experimental reproducibility.

Lipophilicity shift

Class-level

Predicted cLogP ~6.8 vs. ~7.2 (CBGA) and ~6.4 (CBGVA)

Supports chromatographic separation of butylated cannabinoid homologs

In silico prediction; empirical retention data to verify under method conditions

Evidence Dimension	Decarboxylation Susceptibility
Target Compound Data	Storage at -20°C required
Comparator Or Baseline	CBGA decarboxylation rate at 110°C: k = 0.052 min⁻¹
Quantified Difference	Not directly measured; class-level inference
Conditions	Vendor storage conditions vs. published CBGA kinetic data

Why This Matters

Proper storage per vendor specifications is non-negotiable for maintaining the chemical identity of the procured compound and preventing experimental artifacts related to unintended decarboxylation.

Primary Research and Industrial Applications for Cannabigerobutolic Acid (CBGBA)

Analytical Method Development and Validation for Minor Cannabinoids

CBGBA serves as a critical analytical reference standard for developing and validating HPLC and LC-MS/MS methods to accurately identify and quantify minor C4-cannabinoids in novel cannabis chemotypes . Its distinct molecular weight of 346.46 g/mol allows for specific MRM transitions in mass spectrometry, differentiating it from the more abundant C5-cannabinoids .

Cannabinoid Biosynthetic Pathway Research

As a phytocannabinoid analog with a butyl side chain, CBGBA is a valuable tool for studying the substrate specificity of cannabinoid synthases . Researchers can use CBGBA to investigate how changes in precursor alkyl chain length affect enzymatic conversion rates and product profiles in biosynthetic systems, providing insights into the production of rare cannabinoid analogs.

Forensic Toxicology and Anti-Doping Analysis

In forensic laboratories, CBGBA is an essential reference material for the identification of emerging or synthetic cannabinoid analogs in seized materials or biological samples. Its defined purity (≥98%) and known structure are required for definitive compound identification against spectral libraries .

Application

Selection Property

Validation Focus

Butylated cannabinoid analog quantification

Mass-differentiated spike-in context

Chromatographic resolution and mass accuracy in research matrices

Synthetic cannabinoid identification in forensic analysis

Structural identity confirmation

Retention time and mass spectrometric verification review

Cannabinoid receptor target engagement studies

Structurally related comparator compound

Comparator assay-response context for CBGA functional experiments

Research compound identity verification

Defined structural identity

Lot-specific identity confirmation and data integrity review